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Introduction
One of the fundamental characteristics of cancer is uncontrolled cell proliferation. The ability to

quantitatively measure proliferation rates non-invasively is crucial for diagnosing and

characterizing tumors, as well as for monitoring therapeutic response. [¹⁸F]FLT (3'-deoxy-3'-

[¹⁸F]fluorothymidine) is a radiolabeled thymidine analog that serves as a valuable positron

emission tomography (PET) tracer for imaging cell proliferation in vivo. This application note

provides detailed protocols for quantifying cell proliferation using [¹⁸F]FLT in both in vitro and in

vivo settings, along with data presentation guidelines and visualizations of key pathways and

workflows.[1][2][3]

Principle of the Method
[¹⁸F]FLT is transported into cells via nucleoside transporters. Inside the cell, it is phosphorylated

by thymidine kinase 1 (TK1), an enzyme that is predominantly active during the S-phase of the

cell cycle. The resulting [¹⁸F]FLT-monophosphate is trapped within the cell and does not get

incorporated into DNA. The accumulation of [¹⁸F]FLT is therefore proportional to the activity of

TK1, which in turn is a surrogate marker for cellular proliferation. [¹⁸F]FLT PET imaging allows

for the non-invasive, whole-body assessment of proliferating tissues.[3][4]
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[¹⁸F]FLT Signaling and Uptake Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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